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Compound of Interest

Compound Name: D-Panthenol-d4

Cat. No.: B15140873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of D-
Panthenol-d4. The following procedural guidance is based on established safety protocols for

D-Panthenol and aims to ensure safe handling and compliance with waste management

regulations.

I. Understanding the Compound: D-Panthenol-d4
D-Panthenol-d4 is a deuterated form of D-Panthenol. While specific safety data for the d4

variant is not readily available, the disposal procedures should follow the guidelines for D-

Panthenol, as the deuteration is unlikely to alter its fundamental chemical properties regarding

disposal. D-Panthenol is a viscous liquid and is not classified as a hazardous substance.[1]

Key Properties of D-Panthenol:

Property Value

Physical State Colorless to light yellow clear viscous liquid[2]

Molecular Formula C9H19NO4[2][3]

Molecular Weight 205.25 g/mol [2][3]

Boiling Point 118-120°C[2]

Solubility Soluble in water[4]
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II. Personal Protective Equipment (PPE) and Safety
Precautions
Before handling D-Panthenol-d4 for disposal, ensure the following personal protective

equipment is worn and safety measures are in place:

Gloves: Wear chemical-resistant gloves (e.g., nitrile rubber).[4][5] Dispose of contaminated

gloves after use in accordance with applicable laws and good laboratory practices.[3]

Eye Protection: Use safety glasses with side-shields or chemical safety goggles.[6]

Lab Coat: A standard laboratory coat is recommended to prevent skin contact.

Ventilation: Handle the compound in a well-ventilated area.[3][4]

III. Spill Management
In the event of a spill, follow these steps:

Containment: Prevent further leakage or spillage if it is safe to do so.[2] Do not let the

product enter drains.[3]

Absorption: Soak up the spill with an inert absorbent material such as sand, silica gel, or

proprietary oil drying granules.[3][4]

Collection: Carefully sweep or vacuum the absorbed material and place it into a suitable,

labeled, and closed container for disposal.[2][3]

Decontamination: Clean the spill area with water and detergent.[4]

IV. Disposal Procedure
The disposal of D-Panthenol-d4 must be conducted in compliance with all local, state, and

federal regulations.[6]

Waste Characterization: Although D-Panthenol is not classified as hazardous, it should be

treated as chemical waste.
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Containerization: Place the waste D-Panthenol-d4, including any contaminated absorbent

material, into a clearly labeled, sealed container.

Licensed Disposal: Offer surplus and non-recyclable solutions to a licensed disposal

company.[3] Do not pour the waste down the drain.[4]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[3] Completely emptied packages can be recycled after being thoroughly

washed with detergent.[1][4]

V. Disposal Workflow
The following diagram illustrates the step-by-step process for the proper disposal of D-
Panthenol-d4.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15140873?utm_src=pdf-body
https://v6-file.globalso.com/upload/p/2026/file/2024-10/english_actibiso-vb5-d-panthenol-_msds.pdf
https://soapmakers-store.com/media/nsppnzgj/d-panthenol-75l.pdf
https://v6-file.globalso.com/upload/p/2026/file/2024-10/english_actibiso-vb5-d-panthenol-_msds.pdf
https://www.chemos.de/import/data/msds/GB_en/81-13-0-A0000352-GB-en.pdf
https://soapmakers-store.com/media/nsppnzgj/d-panthenol-75l.pdf
https://www.benchchem.com/product/b15140873?utm_src=pdf-body
https://www.benchchem.com/product/b15140873?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Waste Handling

Disposal

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Ensure Adequate Ventilation

Manage Spills with Inert Absorbent

Collect Waste in a Labeled,
Sealed Container

Contact Licensed
Waste Disposal Company

Transfer Waste for Disposal

Decontaminate Work Area

End

Start

Click to download full resolution via product page

Caption: Workflow for the proper disposal of D-Panthenol-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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